Cas no 184648-50-8 (4(1H)-Pyrimidinone,2-(ethylamino)-6-fluoro-)

• Product Name: 4(1H)-Pyrimidinone,2-(ethylamino)-6-fluoro-
• CAS No: 184648-50-8
• MF: C₆H₈FN₃O
• MW: 157.145624160767
• CID: 114346
• PubChem ID: 135506826
• Update Time: 2025-04-18

4(1H)-Pyrimidinone,2-(ethylamino)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-(ethylamino)-6-fluoro-
• 4(1H)-Pyrimidinone,2-(ethylamino)-6-fluoro-(9CI)
• 2-(ethylamino)-6-fluoro-1H-pyrimidin-4-one
• 2-(Ethylamino)-6-fluoropyrimidin-4(1H)-one
• 184648-50-8
• EU-0068375
• HMS1474P14
• ChemDiv3_000696
• 2-(ethylamino)-6-fluoro-4(3H)-pyrimidinone
• AKOS001605130
• BRD-K96619911-001-01-3
• 2-(ethylamino)-4-fluoro-1H-pyrimidin-6-one

• Inchi： 1S/C6H8FN3O/c1-2-8-6-9-4(7)3-5(11)10-6/h3H,2H2,1H3,(H2,8,9,10,11)
• InChI Key： NFPWRQFHERSNRX-UHFFFAOYSA-N
• SMILES： FC1=CC(NC(=N1)NCC)=O

Computed Properties

• Exact Mass: 157.06524
• Monoisotopic Mass: 157.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.49